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Compound of Interest

Compound Name: Arv-471

CAS No.: 2229711-68-4

Cat. No.: B8192781

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Vepdegestrant (ARV-471) is a first-in-class oral PROteolysis TArgeting Chimera (PROTAC)

estrogen receptor (ER) degrader showing significant promise in the treatment of ER-positive

(ER+)/HER2-negative (HER2-) breast cancer.[1][2][3] This guide provides a comprehensive

comparison of biomarkers for predicting sensitivity to vepdegestrant and alternative therapies,

supported by experimental data and detailed protocols.

Mechanism of Action: A Novel Approach to ER
Degradation
Vepdegestrant functions as a heterobifunctional molecule that simultaneously binds to the ER

and the E3 ubiquitin ligase cereblon (CRBN).[1][4] This proximity induces the ubiquitination and

subsequent degradation of the ER by the proteasome.[2] This mechanism is distinct from

selective estrogen receptor degraders (SERDs) like fulvestrant, which induce conformational

changes in the ER, leading to its indirect degradation.[3][5] Preclinical studies have

demonstrated that vepdegestrant achieves more profound ER degradation (≥90%) compared

to fulvestrant.[1][6][7]
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Predictive Biomarkers for Vepdegestrant Sensitivity
The primary biomarker that has emerged for predicting sensitivity to vepdegestrant is the

presence of ESR1 mutations.[8][9] These mutations are a common mechanism of acquired

resistance to aromatase inhibitors.

The Phase 3 VERITAC-2 clinical trial demonstrated a statistically significant and clinically

meaningful improvement in progression-free survival (PFS) with vepdegestrant compared to

fulvestrant in patients with ESR1-mutant ER+/HER2- advanced or metastatic breast cancer.[8]

[9][10] However, this benefit was not observed in the intent-to-treat (ITT) population,

highlighting the predictive power of ESR1 mutations.[8][9]
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Caption: Mechanism of action of Vepdegestrant (ARV-471).

Comparative Efficacy Data
The following tables summarize the clinical efficacy of vepdegestrant in comparison to

fulvestrant, particularly in the context of ESR1 mutation status.

Table 1: Efficacy of Vepdegestrant in the VERITAC Phase
2 Expansion Trial

Patient Population Dosing Cohort
Clinical Benefit
Rate (CBR)

95% CI

All Patients (n=71) 200 mg (n=35) 37.1% 21.5% - 55.1%

500 mg (n=36) 38.9% 23.1% - 56.5%

Overall 38.0% 26.8% - 50.3%

ESR1-mutant (n=41) 200 mg (n=19) 47.4% 24.4% - 71.1%

500 mg (n=22) 54.5% 32.2% - 75.6%

Overall 51.2% 35.1% - 67.1%

Data from the

VERITAC Phase 2

expansion trial as

presented at the 2022

San Antonio Breast

Cancer Symposium.

[11]

Table 2: Efficacy of Vepdegestrant vs. Fulvestrant in the
VERITAC-2 Phase 3 Trial
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Patient Population Treatment Arm
Primary Endpoint:
Progression-Free Survival
(PFS)

ESR1-mutant Vepdegestrant

Statistically significant and

clinically meaningful

improvement vs. fulvestrant

Fulvestrant -

Intent-to-Treat (ITT) Vepdegestrant
No statistically significant

improvement vs. fulvestrant

Fulvestrant -

Topline results from the

VERITAC-2 Phase 3 trial.[8][9]

Alternative Therapies and Their Predictive
Biomarkers
The primary alternative to vepdegestrant in the context of ER+/HER2- breast cancer that has

been extensively studied is fulvestrant, a SERD. Another important alternative is elacestrant,

an oral SERD.

Fulvestrant
Fulvestrant is an established therapy for ER+ breast cancer. Its efficacy can also be influenced

by ESR1 mutation status, though the benefit of vepdegestrant in this population appears to be

superior based on the VERITAC-2 results.[8][9]

Elacestrant
Elacestrant is an oral SERD that has received FDA approval for the treatment of ER+/HER2-,

ESR1-mutated advanced or metastatic breast cancer.[12] The approval was based on the

Phase 3 EMERALD trial, which demonstrated a significant PFS benefit for elacestrant over

standard-of-care endocrine therapy (including fulvestrant) in patients with ESR1 mutations.[13]
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Table 3: Comparison of Vepdegestrant and Elacestrant
in ESR1-Mutant Breast Cancer

Feature Vepdegestrant (ARV-471) Elacestrant

Drug Class PROTAC ER Degrader Oral SERD

Key Clinical Trial VERITAC-2 EMERALD

Primary Endpoint Met in

ESR1-mutant population?
Yes Yes

Comparator Fulvestrant
Standard of Care (Fulvestrant

or Aromatase Inhibitor)

Potential Mechanisms of Resistance to
Vepdegestrant
While ESR1 mutations predict sensitivity, understanding potential resistance mechanisms is

crucial for long-term treatment strategies. Preclinical studies have identified several potential

pathways of acquired resistance to vepdegestrant:

Upregulation of HER family and MAPK/AKT signaling: Increased expression and activation

of EGFR, HER2, and HER3, as well as downstream MAPK/AKT signaling, have been

observed in vepdegestrant-resistant cell lines.[4][14]

NRAS copy number gain: This alteration, leading to increased NRAS expression, has also

been identified.[4][14]

Loss of ER expression: Some resistant cells exhibit decreased ER expression, leading to an

ER-independent state.[15][16]

Alterations in the E3 ligase machinery: While not observed in all preclinical models,

mutations or loss of CRBN, the E3 ligase recruited by vepdegestrant, could theoretically

confer resistance.[14][15]
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Caption: Potential resistance pathways to Vepdegestrant.

Experimental Protocols
VERITAC-2 Clinical Trial (NCT05654623)

Objective: To evaluate the efficacy and safety of vepdegestrant monotherapy compared to

fulvestrant in patients with ER+/HER2- advanced or metastatic breast cancer.[9]

Patient Population: Patients with ER+/HER2- advanced or metastatic breast cancer who had

previously received treatment with a CDK4/6 inhibitor plus endocrine therapy.[9]

Biomarker Assessment:ESR1 mutation status was a key stratification factor, determined by

central laboratory testing.

Treatment Arms:

Vepdegestrant administered orally once daily.

Fulvestrant administered intramuscularly.[9]
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Primary Endpoint: Progression-free survival (PFS) in both the ITT and ESR1-mutant

populations.[9]

Experimental Workflow for Biomarker Assessment
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Caption: Workflow for ESR1 mutation testing.

Conclusion
The development of vepdegestrant (ARV-471) represents a significant advancement in the

treatment of ER+/HER2- breast cancer. The presence of ESR1 mutations is a robust predictive

biomarker for sensitivity to this novel PROTAC ER degrader, offering a more effective treatment

option compared to fulvestrant for this patient population. As research continues, further
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elucidation of resistance mechanisms will be critical for optimizing treatment sequencing and

developing combination strategies to overcome resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Predicting Sensitivity to Vepdegestrant (ARV-471): A
Comparative Guide to Biomarkers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8192781/docs#predicting-sensitivity-to-
vepdegestrant-arv-471-a-comparative-guide-to-biomarkers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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